N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C22H22N4O3/c1-14-4-9-19(15(2)12-14)20-10-11-22(29)26(25-20)13-21(28)24-18-7-5-17(6-8-18)23-16(3)27/h4-12H,13H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key: NTOHQNAVSFENMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)NC(=O)C)C
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound, also known as DMPO, is a pyridazinone derivative that has been synthesized using a variety of methods. In

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives, including formamide and dimethyl derivatives, have commercial importance due to their biological effects. Studies have expanded our understanding of the biological consequences of exposure to these chemicals in humans. These effects vary both qualitatively and quantitatively among different acetamide derivatives, reflecting their biological activity and usage. This information could be relevant for evaluating the biological implications of N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide (Kennedy, 2001).

Paracetamol Metabolism and Genetic Differences

Paracetamol (acetaminophen) metabolism involves several pathways, including glucuronidation, sulfation, oxidation, and hydroxylation. Genetic differences in these metabolic pathways suggest variations in susceptibility to toxicity and effectiveness in pain alleviation. This indicates that research into the metabolic pathways and genetic factors influencing the activity of related compounds could provide important insights into their safety and efficacy (Zhao & Pickering, 2011).

Environmental Protection and Acetaminophen Elimination

Research into the adsorptive elimination of acetaminophen from water highlights the environmental impact of pharmaceutical effluents and the potential for environmental protection strategies. This suggests that the environmental fate and removal strategies for related compounds, including N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide, could be a significant area of scientific research (Igwegbe et al., 2021).

Molecular Pathogenesis and Treatment Options for Liver Injury

The molecular pathogenesis of acetaminophen-induced liver injury and the exploration of treatment options, including the role of antioxidants and the mechanisms underlying hepatocyte necrosis and regeneration, are critical research areas. This underscores the importance of understanding the toxicological and therapeutic aspects of acetamide derivatives and related compounds (Cai et al., 2022).